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Compound of Interest

Compound Name: 2-Phenylanthracene

Cat. No.: B159574

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling and disposal of 2-Phenylanthracene (CAS No. 1981-38-0).
Adherence to these procedures is critical for minimizing risk and ensuring regulatory
compliance.

While a comprehensive Safety Data Sheet (SDS) for 2-Phenylanthracene is not readily
available from major chemical suppliers, safety protocols can be established based on its
classification as a polycyclic aromatic hydrocarbon (PAH) and data from structurally similar
compounds. PAHSs are a class of chemicals that are often toxic and require careful handling to
prevent exposure.

Essential Safety Information

Personal Protective Equipment (PPE): A multi-layered approach to PPE is crucial when
handling 2-Phenylanthracene to prevent dermal, ocular, and respiratory exposure.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b159574?utm_src=pdf-interest
https://www.benchchem.com/product/b159574?utm_src=pdf-body
https://www.benchchem.com/product/b159574?utm_src=pdf-body
https://www.benchchem.com/product/b159574?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Recommended Equipment

Eye and Face Protection

Chemical safety goggles with side shields or a

full-face shield.

Hand Protection

Chemically resistant gloves (e.g., Nitrile,
Neoprene). Gloves should be inspected before
use and disposed of after handling or if

contaminated.

Body Protection

A flame-retardant lab coat or chemical-resistant

apron should be worn over personal clothing.

Respiratory Protection

A NIOSH-approved respirator with an organic
vapor cartridge is recommended, especially
when handling the powder outside of a certified

chemical fume hood.

First Aid Measures: In the event of exposure, immediate action is critical.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing and shoes.
Immediately wash the affected area with soap
and plenty of water for at least 15 minutes. Seek
medical attention if irritation develops or

persists.

Move the exposed individual to fresh air. If

breathing is difficult, administer oxygen. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
immediate medical attention.
Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water. Never
Ingestion

give anything by mouth to an unconscious

person. Seek immediate medical attention.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2-Phenylanthracene will minimize the risk of exposure and

contamination.

» Preparation:

o Before handling, ensure that a designated work area, preferably within a certified chemical

fume hood, is clean and uncluttered.

o Verify that all necessary PPE is available and in good condition.

o Have a chemical spill kit readily accessible.

o Prepare all necessary equipment and reagents before introducing 2-Phenylanthracene to

the work area.
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e Handling:

o Conduct all manipulations of 2-Phenylanthracene powder, including weighing and
transferring, within a chemical fume hood to prevent inhalation of dust.

o Use appropriate tools, such as a spatula, for transfers to minimize the generation of
airborne particles.

o Keep containers of 2-Phenylanthracene tightly sealed when not in use.
e Post-Handling:

o Decontaminate all work surfaces with an appropriate solvent (e.g., isopropanol, ethanol)
followed by a thorough cleaning with soap and water.

o Carefully remove and dispose of contaminated PPE in a designated hazardous waste
container.

o Wash hands thoroughly with soap and water after completing work and before leaving the
laboratory.

Disposal Plan: Managing 2-Phenylanthracene Waste

Proper disposal of 2-Phenylanthracene and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.[1][2]

» Solid Waste: All solid waste contaminated with 2-Phenylanthracene, including used PPE,
weighing paper, and contaminated labware, must be collected in a clearly labeled, sealed,
and chemically compatible hazardous waste container.

» Liquid Waste: Solutions containing 2-Phenylanthracene should be collected in a
designated, sealed, and properly labeled hazardous waste container. Do not dispose of this
waste down the drain.[3]

o Empty Containers: Empty containers of 2-Phenylanthracene should be triple-rinsed with an
appropriate solvent. The rinsate must be collected and disposed of as hazardous liquid
waste.[1] After rinsing, the container should be disposed of in accordance with institutional
and local regulations.
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» Labeling and Storage: All waste containers must be clearly labeled with "Hazardous Waste"
and the full chemical name "2-Phenylanthracene". Store waste containers in a designated,
well-ventilated, and secondary containment area away from incompatible materials.

Physical and Chemical Properties

A summary of the available quantitative data for 2-Phenylanthracene is provided below.

Property Value

Molecular Formula C20H14[4][5]

Molecular Weight 254.33 g/mol [4]
Appearance Yellow to white solid[4][6]
Melting Point 103 to 107 °C[4][6]
Density 1.1+ 0.1 g/cm3[4][6]
CAS Number 1981-38-0[4][5][6][71[8][°]

Experimental Workflow

The following diagram outlines the standard operational workflow for the safe handling and
disposal of 2-Phenylanthracene.
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Workflow for Handling and Disposal of 2-Phenylanthracene

Preparation

Designate and Prepare Work Area

Don Appropriate PPE

Ensure Spill Kit is Accessible

Handling (in|Fume Hood)

Weigh and Transfer 2-Phenylanthracene

Perform Experimental Procedure

Waste Disposal

Seal Container When Not in Use Collect Solid Waste Collect Liquid Waste Triple-Rinse Empty Containers

Decontaminate Work Surfaces Label and Store Waste

Y
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Y

Wash Hands Thoroughly
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Safe Handling and Disposal Workflow
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Disclaimer: This information is intended as a guide and is based on the properties of similar
compounds. It is not a substitute for a formal risk assessment. Always consult your institution's
Environmental Health and Safety (EHS) department for specific guidance and protocols before
handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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